Cas no 2171680-54-7 (5-(6,6-dimethyl-1,4-oxazepan-4-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid)

• Product Name: 5-(6,6-dimethyl-1,4-oxazepan-4-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid
• CAS No: 2171680-54-7
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6206669
• PubChem ID: 165536419
• Update Time: 2025-10-28

5-(6,6-dimethyl-1,4-oxazepan-4-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(6,6-dimethyl-1,4-oxazepan-4-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid
• 5-(6,6-dimethyl-1,4-oxazepan-4-yl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid
• EN300-1475141
• 2171680-54-7

• Inchi： 1S/C27H32N2O6/c1-27(2)16-29(13-14-34-17-27)25(32)23(11-12-24(30)31)28-26(33)35-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,22-23H,11-17H2,1-2H3,(H,28,33)(H,30,31)
• InChI Key： BBBYWAUBOOWFBZ-UHFFFAOYSA-N
• SMILES： O1CCN(C(C(CCC(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC(C)(C)C1

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 749
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on 5-(6,6-dimethyl-1,4-oxazepan-4-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid

Introduction to 5-(6,6-dimethyl-1,4-oxazepan-4-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid (CAS No. 2171680-54-7)

5-(6,6-dimethyl-1,4-oxazepan-4-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid, identified by its CAS number 2171680-54-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This molecule, featuring a complex structure with multiple functional groups, presents a unique set of properties that make it a promising candidate for various therapeutic applications.

The core structure of this compound includes a 6,6-dimethyl-1,4-oxazepan-4-yl moiety, which is a cyclic amine derivative known for its stability and ability to interact with biological targets. This moiety is attached to a pentanoic acid backbone, which introduces a carboxylic acid group at one end and an oxo group at another. The presence of these functional groups enhances the compound's reactivity and potential for further derivatization.

One of the most striking features of 5-(6,6-dimethyl-1,4-oxazepan-4-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid is the incorporation of an {(9H-fluoren-9-yl)methoxycarbonyl}amino group. This group not only adds to the molecular complexity but also introduces a fluorinated aromatic ring, which is known for its ability to enhance metabolic stability and binding affinity in drug molecules. The methoxycarbonyl (ester) functionality further modulates the compound's solubility and pharmacokinetic properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential interactions of this compound with biological targets. Studies suggest that the 6,6-dimethyl-1,4-oxazepan-4-yl moiety can interact with proteins in a manner similar to other oxazepane derivatives, which have been investigated for their potential in treating neurological disorders. The {(9H-fluoren-9-yl)methoxycarbonyl}amino group, on the other hand, may enhance binding to enzymes or receptors involved in metabolic pathways.

The carboxylic acid and oxo groups in the pentanoic acid backbone provide opportunities for further chemical modifications. For instance, these groups can be used to form esters or amides, which are common strategies in drug design to improve bioavailability and target specificity. Additionally, the oxo group can participate in hydrogen bonding interactions, which are crucial for stabilizing protein-ligand complexes.

In terms of therapeutic applications, 5-(6,6-dimethyl-1,4-oxazepan-4-y l)-4-{(9H-fluoren -9 -yl)methoxycarbonyl}amino}-5 -oxopentanoic acid shows promise in several areas. Its structural features suggest potential utility as an intermediate in the synthesis of more complex drug candidates targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. The oxazepane ring has been studied for its ability to modulate neurotransmitter activity, while the fluorinated aromatic ring can enhance drug-like properties.

Moreover, the compound's ability to interact with multiple biological targets makes it a valuable scaffold for developing multitargeted drugs. Such drugs have gained traction in recent years due to their ability to address multiple aspects of a disease simultaneously, potentially leading to more effective treatments with fewer side effects.

Recent research has also highlighted the importance of fluorine-containing compounds in drug development. The presence of fluorine atoms in pharmaceuticals can improve metabolic stability by resisting enzymatic degradation. This property is particularly valuable for drugs that require longer half-lives or improved bioavailability. The {(9H-fluoren -9 -yl)methoxycarbonyl}amino group in this compound leverages these advantages by incorporating a fluorinated aromatic ring.

The synthesis of 5-(6 ,6-dimethyl -1 ,4 -oxazepan -4 -yl)-4-{(9H-fluore n -9 -yl)methoxy carbony l}amino}-5 -oxopentanoic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework of this molecule efficiently. These techniques not only improve yield but also enable the introduction of desired functional groups with high selectivity.

The purification and characterization of this compound are critical steps in ensuring its quality and suitability for further research. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used techniques for analyzing its purity and confirming its molecular structure.

As research continues to uncover new therapeutic applications for this class of compounds, 5-(6 ,6-dimethyl -1 ,4 -oxazepan -4 -yl)-4-{(9H-fluore n -9 -yl)methoxy carbony l}amino}-5 -oxopentanoic acid is poised to play a significant role in drug discovery efforts. Its unique structural features and promising biological activity make it an attractive candidate for further investigation into treating various diseases.